methyl 4-{2-[[(3-chlorophenyl)amino](oxo)acetyl]carbonohydrazonoyl}benzoate

• IUPAC Name: methyl 4-[(E)-[[2-(3-chloroanilino)-2-oxoacetyl]hydrazinylidene]methyl]benzoate
• InChI: InChI=1S/C17H14ClN3O4/c1-25-17(24)12-7-5-11(6-8-12)10-19-21-16(23)15(22)20-14-4-2-3-13(18)9-14/h2-10H,1H3,(H,20,22)(H,21,23)/b19-10+
• InChI Key: ZAFYVHBWIYHJKD-VXLYETTFSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C=NNC(=O)C(=O)NC2=CC(=CC=C2)Cl
• Isomeric SMILES: COC(=O)C1=CC=C(C=C1)/C=N/NC(=O)C(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C17H14ClN3O4
• Molecular Weight: 359.8 g/mol

Description

Methyl 4-{2-[[(3-chlorophenyl)amino](oxo)acetyl]carbonohydrazonoyl}benzoate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as CTK8F1435, and it has a molecular formula of C19H15ClN4O4.

Mechanism of Action

The mechanism of action of methyl 4-{2-[[(3-chlorophenyl)amino](oxo)acetyl]carbonohydrazonoyl}benzoate involves the inhibition of tubulin polymerization, which is an important process for cell division. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, which makes it a promising candidate for cancer treatment.
Biochemical and Physiological Effects:
Methyl 4-{2-[[(3-chlorophenyl)amino](oxo)acetyl]carbonohydrazonoyl}benzoate has been shown to have a number of biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells, and it has been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, this compound has been shown to have anti-inflammatory properties, which makes it a promising candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-{2-[[(3-chlorophenyl)amino](oxo)acetyl]carbonohydrazonoyl}benzoate in lab experiments is its potent anti-cancer properties. This compound has been shown to inhibit the growth of cancer cells, and it has been shown to induce cell cycle arrest and apoptosis in cancer cells. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety of this compound for use in humans.

Future Directions

There are several future directions for the study of methyl 4-{2-[[(3-chlorophenyl)amino](oxo)acetyl]carbonohydrazonoyl}benzoate. One direction is to study the potential use of this compound in combination with other chemotherapeutic agents for the treatment of cancer. Another direction is to study the safety and toxicity of this compound in animal models. Finally, further studies are needed to determine the potential use of this compound in the treatment of inflammatory diseases.
Conclusion:
In conclusion, methyl 4-{2-[[(3-chlorophenyl)amino](oxo)acetyl]carbonohydrazonoyl}benzoate is a promising compound for scientific research, particularly in the field of cancer research. This compound has been shown to have potent anti-cancer properties, and it has been studied for its potential use as a chemotherapeutic agent. Further studies are needed to determine the safety and toxicity of this compound for use in humans, as well as its potential use in the treatment of inflammatory diseases.

Scientific Research Applications

Methyl 4-{2-[[(3-chlorophenyl)amino](oxo)acetyl]carbonohydrazonoyl}benzoate has been studied for its potential applications in scientific research, particularly in the field of cancer research. This compound has been shown to have anti-cancer properties, and it has been studied for its potential use as a chemotherapeutic agent.